2-(Methylthio)-6-oxo-4-(2-thienyl)-1,6-dihydropyrimidine-5-carbonitrile
Overview
Description
Scientific Research Applications
Tautomerism in Nucleic Acid Bases
Research has delved into the tautomeric equilibria of purine and pyrimidine bases, highlighting the influence of molecular interactions on their stability. Specifically, the study of biologically significant nucleic acid bases through infrared studies provides valuable insights into the isolated bases, which is crucial for understanding genetic processes and potential mutations (Person et al., 1989).
Synthesis and Anti-Inflammatory Activity
Compounds with a pyrimidine structure, including tetrahydropyrimidine derivatives, have been synthesized and evaluated for their in-vitro anti-inflammatory activity. These studies underline the potential of these compounds in designing leads for anti-inflammatory activity and necessitate further investigation to understand their underlying mechanisms (Gondkar et al., 2013).
Role in Optoelectronic Materials
Pyrimidine derivatives, including those with thienyl substitutions, have been recognized for their applications in optoelectronic materials. These materials, which include quinazolines and pyrimidines, have shown potential in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. The importance of these compounds in creating novel optoelectronic materials cannot be overstated, paving the way for advancements in technology and materials science (Lipunova et al., 2018).
Hybrid Catalysts in Medicinal and Pharmaceutical Industries
The synthesis of pyrano[2,3-d]pyrimidine scaffolds using hybrid catalysts, such as organocatalysts, metal catalysts, and nanocatalysts, has been extensively studied due to its significant role in medicinal and pharmaceutical industries. This review focuses on the application of these catalysts for the synthesis of pyrano[2,3-d]pyrimidine scaffolds, highlighting their potential in the development of lead molecules (Parmar et al., 2023).
properties
IUPAC Name |
2-methylsulfanyl-6-oxo-4-thiophen-2-yl-1H-pyrimidine-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3OS2/c1-15-10-12-8(7-3-2-4-16-7)6(5-11)9(14)13-10/h2-4H,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDPMRMLCAJPWSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=C(C(=O)N1)C#N)C2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90384346 | |
Record name | 2-(methylthio)-6-oxo-4-(2-thienyl)-1,6-dihydropyrimidine-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90384346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
37.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26731364 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(Methylthio)-6-oxo-4-(2-thienyl)-1,6-dihydropyrimidine-5-carbonitrile | |
CAS RN |
109532-85-6 | |
Record name | 2-(methylthio)-6-oxo-4-(2-thienyl)-1,6-dihydropyrimidine-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90384346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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